Cas no 2411338-43-5 ((2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide
• CAS No: 2411338-43-5
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 5359285
• PubChem ID: 146097692
• Update Time: 2025-07-19

(2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173226
• (E)-4-(Dimethylamino)-N-(2-methoxyethyl)-N-[(2-methylpyrazol-3-yl)methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-[(1-methyl-1H-pyrazol-5-yl)methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide

• Inchi： 1S/C14H24N4O2/c1-16(2)9-5-6-14(19)18(10-11-20-4)12-13-7-8-15-17(13)3/h5-8H,9-12H2,1-4H3/b6-5+
• InChI Key： ZEAZUNBBWNKKCV-AATRIKPKSA-N
• SMILES： O(C)CCN(C(/C=C/CN(C)C)=O)CC1=CC=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 320
• XLogP3: -0.3
• Topological Polar Surface Area: 50.6

Additional information on (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide

Introduction to Compound CAS No. 2411338-43-5: (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide

(2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide, a compound with the CAS number 2411338-43-5, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and features a unique structural combination of a dimethylamino group, a methoxyethyl substituent, and a 1-methylpyrazole moiety, all attached to a conjugated butenamide backbone. The intricate structure of this compound offers a diverse range of functional groups that can interact with various biological targets, making it an intriguing candidate for drug discovery and development.

The synthesis of (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide typically involves multi-step reactions, including the formation of the butenamide backbone, the introduction of the dimethylamino group, and the attachment of the methoxyethyl and 1-methylpyrazole substituents. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential use in large-scale pharmaceutical applications.

In terms of its biological activity, (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its interaction with protein kinases, which are key regulators of cellular signaling pathways. Studies have shown that this compound can selectively inhibit certain protein kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are implicated in various diseases, including cancer and neurodegenerative disorders.

Beyond its enzymatic inhibition properties, (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant given the increasing focus on developing new treatments for chronic inflammatory conditions.

The pharmacokinetic properties of (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide have also been evaluated to assess its suitability as a therapeutic agent. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has shown low toxicity in preclinical models, further supporting its potential for clinical translation.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide in various disease settings. Early-phase trials have focused on assessing the compound's pharmacokinetics and safety profile in healthy volunteers and patients with specific conditions. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, (2E)-4-(dimethylamino)-N-(2-methoxyethyl)-N-(1-methyl-1H-pyrazol-5-yl)methylbut-2-enamide (CAS No. 2411338-43-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.